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Compound of Interest

Compound Name: MD-222

Cat. No.: B8146292 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of the potent PROTAC degrader, MD-222.

This document provides critical safety and logistical information for the handling of MD-222, a

first-in-class, highly potent proteolysis targeting chimera (PROTAC) degrader of Mouse Double

Minute 2 homolog (MDM2).[1][2] Given its cytotoxic potential and high potency, stringent

adherence to the following protocols is mandatory to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Quantitative Data
MD-222 is a potent compound designed to induce the degradation of the MDM2 protein, a key

negative regulator of the p53 tumor suppressor.[1][2] While a specific Safety Data Sheet (SDS)

for MD-222 is not publicly available, data from a structurally similar compound, "PROTAC

MDM2 Degrader-2," indicates that it should be handled as a hazardous substance.[3] The

primary risks associated with MD-222 and similar potent compounds include acute oral toxicity

and high aquatic toxicity with long-lasting effects.[3]
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Property Data Source

GHS Classification
Acute toxicity, Oral (Category

4)
[3]

Acute aquatic toxicity

(Category 1)
[3]

Chronic aquatic toxicity

(Category 1)
[3]

Molecular Formula C₄₈H₄₇Cl₂FN₆O₆

Molecular Weight 893.83 g/mol

Solubility Soluble in DMSO

Storage
Store at -20°C (powder) or

-80°C (in solvent)
[1][3]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potent nature of MD-222, a multi-layered approach to PPE and engineering controls

is essential to minimize exposure.

Engineering Controls:

Chemical Fume Hood: All handling of MD-222 powder and preparation of solutions must be

conducted in a certified chemical fume hood to prevent inhalation of aerosols.

Containment: For procedures with a higher risk of aerosol generation, such as sonication or

vortexing, consider using a glove box or other containment enclosure.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves at all times when handling the compound or

contaminated surfaces. Change gloves immediately if contaminated.[4]
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Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against

splashes and aerosols.[5][6]

Lab Coat: A dedicated lab coat, preferably a disposable or barrier coat, must be worn and

buttoned completely.[6]

Respiratory Protection: For operations outside of a fume hood or in case of a spill, a NIOSH-

approved respirator with appropriate cartridges is required.

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store MD-222 in a clearly labeled, sealed container in a designated, secure location at the

recommended temperature (-20°C for powder, -80°C for solutions in solvent).[1][3]

Solution Preparation:

Don all required PPE before entering the designated handling area.

Perform all operations within a chemical fume hood.

Carefully weigh the required amount of MD-222 powder.

Slowly add the solvent (e.g., DMSO) to the powder to avoid aerosolization.

Ensure the compound is fully dissolved before use.

Handling:

Avoid all direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Spill Management:
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Small Spills (in a fume hood):

Decontaminate the area with an appropriate solvent (e.g., 70% ethanol).

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material in a sealed, labeled hazardous waste container.

Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert laboratory personnel and the institutional safety office.

Restrict access to the area until it has been decontaminated by trained personnel.

Disposal:

All waste contaminated with MD-222, including empty containers, used PPE, and absorbent

materials, must be disposed of as hazardous chemical waste.[7]

Follow all institutional, local, and national regulations for hazardous waste disposal.[7] Do not

dispose of MD-222 down the drain or in general waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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